Cas no 10022-01-2 ((2,6-dimethoxyphenyl)cycloheptane)

• Product name: (2,6-dimethoxyphenyl)cycloheptane
• CAS No: 10022-01-2
• MF: C₁₂H₂₆N₅O₆PS
• MW: 399.403501987457
• CID: 1125209

(2,6-dimethoxyphenyl)cycloheptane Chemical and Physical Properties

Names and Identifiers

• (2,6-dimethoxyphenyl)cycloheptane
• s-Triazine, 2,4-bis[(3-methoxypropyl)amino]-6-(methylthio)-, phosphate (8CI)

• Inchi： 1S/C12H23N5O2S.H3O4P/c1-18-8-4-6-13-10-15-11(14-7-5-9-19-2)17-12(16-10)20-3;1-5(2,3)4/h4-9H2,1-3H3,(H2,13,14,15,16,17);(H3,1,2,3,4)
• InChI Key： QGQMXYFJOZGIOM-UHFFFAOYSA-N
• SMILES： N(C1=NC(SC)=NC(NCCCOC)=N1)CCCOC.P(O)(O)(O)=O

Computed Properties

• Exact Mass: 234.16206

Experimental Properties

• PSA: 18.46